molecular formula C5H6ClFN4 B8296461 2-Amino-4-chloro-6-(1-fluoroethyl)-1,3,5-triazine

2-Amino-4-chloro-6-(1-fluoroethyl)-1,3,5-triazine

Cat. No.: B8296461
M. Wt: 176.58 g/mol
InChI Key: QUECAGJLBJWOLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4-chloro-6-(1-fluoroethyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C5H6ClFN4 and its molecular weight is 176.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H6ClFN4

Molecular Weight

176.58 g/mol

IUPAC Name

4-chloro-6-(1-fluoroethyl)-1,3,5-triazin-2-amine

InChI

InChI=1S/C5H6ClFN4/c1-2(7)3-9-4(6)11-5(8)10-3/h2H,1H3,(H2,8,9,10,11)

InChI Key

QUECAGJLBJWOLE-UHFFFAOYSA-N

Canonical SMILES

CC(C1=NC(=NC(=N1)Cl)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorine gas was passed into a suspension of 38 g of 2-amino-4-methylthio-6-(1-fluoroethyl)-1,3,5-triazine in 0.25 l of glacial acetic acid (15 min) at 20 to 25° C. The reaction mixture was stirred for 30 min at approx. 20° C., sprayed for 1 hour with nitrogen gas at room temperature, poured into 1.25 l of ice-cold aqueous solution of 87 g of sodium hydroxide and stirred for 5 min. After extraction with ethyl acetate, the organic phase was washed with water and dried over magnesium sulfate, and the solvent was removed in vacuo. The crude product was purified by stirring in heptane. After filtration with suction and drying, 25 g (70%) of 2-amino-4-chloro-6-(1-fluoroethyl)-1,3,5-triazine were obtained as a white powder (m.p. 131° C.); 1H NMR (CDCl3): δ=1.7 (dd, 3 H), 5.4 (dq, 1 H), 6.1 (s br., 1 H), 6.7 (s br., 1H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-4-methylthio-6-(1-fluoroethyl)-1,3,5-triazine
Quantity
38 g
Type
reactant
Reaction Step One
Quantity
0.25 L
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
1.25 L
Type
reactant
Reaction Step Two
Quantity
87 g
Type
reactant
Reaction Step Two

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